9-cis-4-Hydroxyretinoic acid
Overview
Description
9-cis-4-Hydroxyretinoic acid is a retinoid that consists of 9-cis-retinoic acid bearing a hydroxy substituent at position 4 on the cyclohexenyl ring. It is a retinoid and a secondary allylic alcohol. It is functionally related to a 9-cis-retinoic acid .
Molecular Structure Analysis
The molecular formula of 9-cis-4-Hydroxyretinoic acid is C20H28O3. It has a molecular weight of 316.4 g/mol .Physical And Chemical Properties Analysis
The physical and chemical properties of 9-cis-4-Hydroxyretinoic acid include a molecular weight of 316.4 g/mol, a computed XLogP3-AA of 4.5, a hydrogen bond donor count of 2, a hydrogen bond acceptor count of 3, and a rotatable bond count of 5 .Scientific Research Applications
Chemical Properties
“9-cis-4-Hydroxyretinoic acid” is a retinoid anion that is the conjugate base of 9-cis-4-hydroxyretinoic acid, obtained by deprotonation of the carboxy group . It is a major species at pH 7.3 .
Role in Wound Healing
Research has shown that 9-cis-4-Hydroxyretinoic acid plays a significant role in wound healing. It is synthesized and released by the urodele wound epidermis, a transient secretory epithelium that is required for regeneration . The wound epidermis is a source of retinoic acid for local cellular interactions in the blastema .
Influence on Positional Identity
Retinoic acid, including 9-cis-4-Hydroxyretinoic acid, has the notable ability to respecify positional identity in the vertebrate limb, either along the anteroposterior axis during development or along the proximodistal (PD) axis during amphibian regeneration .
Interaction with Androgen Receptor
The retinoic X receptor (RXR) can form a heterodimer with the androgen receptor (AR) under in vitro and in vivo conditions . This interaction suggests that 9-cis-4-Hydroxyretinoic acid may have potential applications in the field of endocrinology.
Potential Role in Cancer Research
Given its interaction with the androgen receptor, 9-cis-4-Hydroxyretinoic acid may have implications in cancer research, particularly in cancers that are sensitive to androgens, such as prostate cancer .
Future Directions
Retinoids, including 9-cis-4-Hydroxyretinoic acid, have been investigated extensively for their use in cancer prevention and treatment. Promising results have been observed in the breast cancer prevention setting, where fenretinide prevention trials have provided a strong rationale for further investigation in young women at high risk for breast cancer .
properties
IUPAC Name |
(2E,4E,6Z,8E)-9-(3-hydroxy-2,6,6-trimethylcyclohexen-1-yl)-3,7-dimethylnona-2,4,6,8-tetraenoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H28O3/c1-14(7-6-8-15(2)13-19(22)23)9-10-17-16(3)18(21)11-12-20(17,4)5/h6-10,13,18,21H,11-12H2,1-5H3,(H,22,23)/b8-6+,10-9+,14-7-,15-13+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KGUMXGDKXYTTEY-NAXRMXIQSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(CCC1O)(C)C)C=CC(=CC=CC(=CC(=O)O)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C(CCC1O)(C)C)/C=C/C(=C\C=C\C(=C\C(=O)O)\C)/C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H28O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
9-cis-4-Hydroxyretinoic acid | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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